3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]propanamide
• InChI: InChI=1S/C20H25NO2S/c1-23-17-9-6-16(7-10-17)8-11-19(22)21-15-20(12-2-3-13-20)18-5-4-14-24-18/h4-7,9-10,14H,2-3,8,11-13,15H2,1H3,(H,21,22)
• InChI Key: SJSRASAWDLSTBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2(CCCC2)C3=CC=CS3
• Molecular Formula: C20H25NO2S
• Molecular Weight: 343.5 g/mol

Description

3-(4-Methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide, also known as MTCP, is an amide compound that has been studied for its potential applications in scientific research. MTCP is a relatively new compound, and research into its properties and potential applications is still in its infancy.

Scientific Research Applications

3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide has been studied for its potential applications in scientific research. It has been found to have potential applications in the field of neurochemistry, as it has been found to act as an agonist of the GABAA receptor. It has also been studied for its potential use as an anti-inflammatory agent.

Mechanism of Action

3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide has been found to act as an agonist of the GABAA receptor. The GABAA receptor is a type of ion channel that is responsible for mediating the effects of GABA, an inhibitory neurotransmitter. When 3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide binds to the GABAA receptor, it increases the flow of chloride ions into the cell, resulting in an inhibitory effect on the neuron.
Biochemical and Physiological Effects
3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide has been found to have a variety of biochemical and physiological effects. It has been found to have anxiolytic properties, meaning it can reduce anxiety. It has also been found to have analgesic properties, meaning it can reduce pain. In addition, it has been found to have sedative properties, meaning it can induce sleep.

Advantages and Limitations for Lab Experiments

3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize. In addition, it is relatively stable, meaning it can be stored and used for long periods of time. One limitation is that it is not very soluble in water, meaning it may be difficult to dissolve in aqueous solutions.

Future Directions

3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide has several potential future directions. One potential future direction is to further study its potential applications in the field of neurochemistry, specifically its effects on GABAA receptor agonism. Another potential future direction is to explore its potential applications as an anti-inflammatory agent. Additionally, further research could be done to explore its potential applications in the treatment of anxiety, pain, and sleep disorders. Finally, further studies could be done to explore its potential interactions with other compounds and its potential effects on other biochemical and physiological processes.

Synthesis Methods

3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide can be synthesized using a two-step process. In the first step, 4-methoxyphenylacetic acid is reacted with thiophen-2-ylcyclopentanone to form 4-methoxyphenyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide. In the second step, this intermediate product is reacted with propionic anhydride to form the desired product, 3-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide.